Cas no 1871573-99-7 (Methyl 5-bromo-2-(methylsulfamoyl)benzoate)

• Product Name: Methyl 5-bromo-2-(methylsulfamoyl)benzoate
• CAS No: 1871573-99-7
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• CID: 6303514
• PubChem ID: 155431896
• Update Time: 2025-07-20

Methyl 5-bromo-2-(methylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-1452902
• 1871573-99-7
• methyl 5-bromo-2-(methylsulfamoyl)benzoate
• SCHEMBL22827685
• Methyl 5-bromo-2-(methylsulfamoyl)benzoate

• Inchi： 1S/C9H10BrNO4S/c1-11-16(13,14)8-4-3-6(10)5-7(8)9(12)15-2/h3-5,11H,1-2H3
• InChI Key： DUFRWFYFJIJKRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 306.95139g/mol
• Monoisotopic Mass: 306.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Additional information on Methyl 5-bromo-2-(methylsulfamoyl)benzoate

Methyl 5-bromo-2-(methylsulfamoyl)benzoate (CAS No. 1871573-99-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-bromo-2-(methylsulfamoyl)benzoate, identified by its unique Chemical Abstracts Service number CAS No. 1871573-99-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzoate backbone substituted with a bromine atom at the 5-position and a methylsulfamoyl group at the 2-position, has garnered attention due to its versatile applications in drug discovery and synthesis.

The structural attributes of Methyl 5-bromo-2-(methylsulfamoyl)benzoate make it a valuable intermediate in the development of novel therapeutic agents. The presence of both bromine and methylsulfamoyl functional groups provides multiple points for chemical modification, enabling researchers to tailor the compound for specific biological targets. This flexibility is particularly advantageous in the design of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in the use of sulfonamide derivatives as pharmacophores in medicinal chemistry. The methylsulfamoyl moiety, in particular, has been shown to enhance binding affinity and selectivity in various drug targets. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the sulfonamide group interacts with key residues in the active site. The incorporation of such functionalities into drug candidates has led to promising results in preclinical trials.

The bromine substituent at the 5-position of the benzoate ring further enhances the synthetic utility of this compound. Bromine atoms are well-known for their reactivity, allowing for facile coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in constructing complex molecular architectures. This reactivity makes Methyl 5-bromo-2-(methylsulfamoyl)benzoate a valuable building block for generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies have revealed that the methylsulfamoyl group can effectively occupy hydrophobic pockets and form hydrogen bonds with polar residues, suggesting its potential as a scaffold for drug design. These insights have guided researchers in optimizing lead compounds for better pharmacokinetic properties.

The pharmaceutical industry has increasingly relied on custom synthesis to meet the demand for specialized intermediates like Methyl 5-bromo-2-(methylsulfamoyl)benzoate. Contract research organizations (CROs) and chemical suppliers have developed robust synthetic routes to ensure high purity and yield, catering to the needs of academic and industrial researchers. These efforts have been instrumental in accelerating drug discovery pipelines.

Moreover, the environmental and safety considerations associated with handling this compound are crucial. While it does not fall under categories of hazardous or controlled substances, proper handling protocols must be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthesis and handling procedures.

The role of this compound extends beyond its direct application as a pharmaceutical intermediate. It serves as a critical component in multi-step syntheses, enabling the construction of more complex molecules with desired biological activities. For example, it has been utilized in the preparation of benzothiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties.

In conclusion, Methyl 5-bromo-2-(methylsulfamoyl)benzoate (CAS No. 1871573-99-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an indispensable tool for researchers developing new drugs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.